Cas no 215454-95-8 (6-(aminomethyl)isoquinolin-1-amine)

6-(Aminomethyl)isoquinolin-1-amine is a bifunctional heterocyclic compound featuring both an aminomethyl group and an amine substituent on the isoquinoline scaffold. This structure offers versatile reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of two distinct amine functionalities enables selective derivatization, facilitating the development of targeted bioactive molecules. Its rigid isoquinoline core contributes to enhanced binding affinity in medicinal chemistry applications, particularly for receptor-targeted compounds. The compound's stability and solubility profile further support its utility in multi-step synthetic routes. Careful handling is recommended due to the reactive nature of the functional groups.

6-(aminomethyl)isoquinolin-1-amine structure

215454-95-8 structure

Product Name:6-(aminomethyl)isoquinolin-1-amine

CAS No:215454-95-8

MF:C₁₀H₁₁N₃

MW:173.214441537857

MDL:MFCD19689904

CID:1109062

PubChem ID:22169775

Update Time:2025-06-09

6-(aminomethyl)isoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-amino-6-Isoquinolinemethanamine
- 6-(Aminomethyl)-1-isoquinolinamine
- 6-(AMINOMETHYL)ISOQUINOLIN-1-AMINE HCL
- 6-(aminomethyl)isoquinolin-1-amine
- SY324996
- DB-345679
- CHEMBL1643355
- BDBM50417669
- D78723
- 1-amino-6-(aminomethyl)isoquinoline
- 1-amino-6-aminomethyl-isoquinolin
- 6-aminomethyl-isoquinolin-1-ylamine
- MFCD20039973
- SB21377
- CS-0438388
- 6-(aminomethyl)isoquinolin-1-ylamine
- LWDVTRXNUGVQES-UHFFFAOYSA-N
- 1-Amino-6-aminomethyl-isoquinoline
- 215454-95-8
- SCHEMBL5735425
- MDL： MFCD19689904
- Inchi： 1S/C10H11N3/c11-6-7-1-2-9-8(5-7)3-4-13-10(9)12/h1-5H,6,11H2,(H2,12,13)
- InChI Key： LWDVTRXNUGVQES-UHFFFAOYSA-N
- SMILES： N1C=CC2C=C(CN)C=CC=2C=1N

Computed Properties

Exact Mass: 173.095297364g/mol
Monoisotopic Mass: 173.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 64.9Å²

6-(aminomethyl)isoquinolin-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM325720-250mg	6-(aminomethyl)isoquinolin-1-amine	215454-95-8	95%+	250mg	$465	2021-08-18
Chemenu	CM325720-1g	6-(aminomethyl)isoquinolin-1-amine	215454-95-8	95%+	1g	$776	2021-08-18
Chemenu	CM325720-250mg	6-(aminomethyl)isoquinolin-1-amine	215454-95-8	95%+	250mg	$***	2023-03-30
Chemenu	CM325720-1g	6-(aminomethyl)isoquinolin-1-amine	215454-95-8	95%+	1g	$***	2023-03-30
eNovation Chemicals LLC	K08317-1g	6-(aminomethyl)isoquinolin-1-amine HCl	215454-95-8	>95%	1g	$418	2023-09-03
eNovation Chemicals LLC	K08317-5g	6-(aminomethyl)isoquinolin-1-amine HCl	215454-95-8	>95%	5g	$1695	2023-09-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS1480-100MG	6-(aminomethyl)isoquinolin-1-amine	215454-95-8	95%	100MG	￥ 1,280.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS1480-250MG	6-(aminomethyl)isoquinolin-1-amine	215454-95-8	95%	250MG	￥ 2,052.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS1480-500MG	6-(aminomethyl)isoquinolin-1-amine	215454-95-8	95%	500MG	￥ 3,418.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBYS1480-1G	6-(aminomethyl)isoquinolin-1-amine	215454-95-8	95%	1g	￥ 5,121.00	2023-03-15